N-(5-amino-2-fluorophenyl)oxolane-2-carboxamide

• IUPAC Name: N-(5-amino-2-fluorophenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C11H13FN2O2/c12-8-4-3-7(13)6-9(8)14-11(15)10-2-1-5-16-10/h3-4,6,10H,1-2,5,13H2,(H,14,15)
• InChI Key: UHQFRBJMJQVESN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C(=O)NC2=C(C=CC(=C2)N)F
• Molecular Formula: C11H13FN2O2
• Molecular Weight: 224.23 g/mol

Description

N-(5-amino-2-fluorophenyl)oxolane-2-carboxamide is a compound that is not directly described in the provided papers. However, the papers do discuss related compounds with similar structural motifs, such as the presence of a fluorine atom and an aromatic system combined with amide functionality. For instance, the first paper describes the synthesis and antitumor activity of a compound with a 5-fluoro-2-methylphenyl group combined with an indazole and morpholine moiety . The second paper discusses the synthesis of polyamides derived from a monomer with a 4-amino-2-fluorophenoxy group . These compounds are of interest due to their potential applications in materials science and medicinal chemistry.

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions. In the first paper, the target compound was synthesized by condensing 4-fluoro-2-isocyanato-1-methylbenzene with 4-morpholino-1H-indazol-3-amine, which itself was prepared from 2,6-difluorobenzonitrile through amination and cyclization reactions . The second paper describes the direct polycondensation of a bis(aminophenoxy)phenyl compound with various dicarboxylic acids to form polyamides . These synthetic routes highlight the importance of careful selection of starting materials and reaction conditions to achieve the desired molecular architecture.

Molecular Structure Analysis

The molecular structure of compounds similar to N-(5-amino-2-fluorophenyl)oxolane-2-carboxamide can be complex, with multiple functional groups contributing to their overall properties. The first paper provides the crystal structure of the synthesized indazole derivative, which is crucial for understanding the three-dimensional arrangement of atoms and the potential for intermolecular interactions . Such structural information is vital for the design of compounds with specific biological activities.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds are indicative of the reactivity of the functional groups present. For example, the amine group can participate in condensation reactions, while the presence of a fluorine atom can influence the electronic properties of the aromatic ring, affecting its reactivity . Understanding these reactions is essential for the rational design of new compounds with desired properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of compounds with similar structures to N-(5-amino-2-fluorophenyl)oxolane-2-carboxamide are influenced by their molecular structure. The polyamides described in the second paper exhibit good solubility in organic solvents, high thermal stability, and desirable mechanical properties, such as tensile strength and modulus of elasticity . These properties are crucial for their potential applications in high-performance materials. The presence of fluorine and the specific arrangement of aromatic systems contribute to these characteristics.